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Compound of Interest

Compound Name: Hpk1-IN-9

Cat. No.: B15141917 Get Quote

Essential Safety and Handling Guide for Hpk1-
IN-9
Disclaimer: No specific Safety Data Sheet (SDS) for Hpk1-IN-9 is publicly available. This guide

is based on best practices for handling potent, novel research chemicals and general safety

information for kinase inhibitors. The toxicological properties of Hpk1-IN-9 have not been fully

elucidated. Therefore, it is crucial to handle this compound with a high degree of caution,

assuming it is potent and potentially hazardous. Always consult with your institution's

Environmental Health and Safety (EHS) department for specific guidance.

Compound Data
While detailed safety and toxicity data for Hpk1-IN-9 are limited, the following chemical

properties are known:

Property Value Source

Molecular Formula C30H33N7O2 MedChemExpress

Molecular Weight 523.63 g/mol MedChemExpress

Appearance Solid CymitQuimica

Target MAP4K MedChemExpress
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Personal Protective Equipment (PPE)
A multi-layered approach to PPE is essential to minimize exposure. The following PPE is

recommended when handling Hpk1-IN-9 in solid or solution form.

Hand Protection: Double-gloving with nitrile gloves is recommended. The outer glove should

be changed immediately upon contamination.

Eye Protection: ANSI-approved safety glasses with side shields or chemical splash goggles

are mandatory.

Respiratory Protection: For handling the solid compound or when there is a risk of

aerosolization, a NIOSH-approved respirator (e.g., N95 or higher) is recommended. All work

with the solid form should be conducted in a certified chemical fume hood or a glove box.

Body Protection: A disposable, fluid-resistant lab coat should be worn over personal clothing.

For larger quantities or when there is a significant risk of splashing, a chemical-resistant

apron or gown is advised.

Foot Protection: Closed-toe shoes are required in any laboratory setting.

Handling and Operational Plan
Engineering Controls:

All weighing and aliquoting of the solid Hpk1-IN-9 should be performed in a certified

chemical fume hood, a glove box, or a similar containment device.

Ensure a safety shower and eyewash station are readily accessible.

Step-by-Step Handling Protocol:

Preparation: Before handling, ensure all necessary PPE is donned correctly. Prepare your

workspace by laying down absorbent, disposable bench paper.

Weighing: Carefully weigh the desired amount of Hpk1-IN-9 solid in a chemical fume hood.

Use appropriate tools (e.g., anti-static spatulas) to minimize dust generation.
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Solubilization: If preparing a solution, add the solvent to the solid in a closed container within

the fume hood. Cap the container and vortex or sonicate to dissolve.

Storage: Store Hpk1-IN-9 as a solid at -20°C for long-term storage. Solutions should be

stored at -80°C. Keep containers tightly sealed.

Spill Management: In case of a small spill, absorb the material with an inert absorbent (e.g.,

vermiculite, sand). For larger spills, evacuate the area and contact your institution's EHS

department. All spill cleanup materials should be treated as hazardous waste.

Disposal Plan
All waste contaminated with Hpk1-IN-9, including empty containers, used PPE, and spill

cleanup materials, must be disposed of as hazardous chemical waste.[1][2][3]

Waste Segregation and Collection:

Collect all solid and liquid waste containing Hpk1-IN-9 in clearly labeled, sealed, and

compatible waste containers.

Do not mix Hpk1-IN-9 waste with other chemical waste streams unless compatibility is

known and approved by your EHS department.

Follow your institution's specific procedures for hazardous waste pickup and disposal.

Visual Safety Workflows
The following diagrams illustrate the key safety and handling workflows for Hpk1-IN-9.
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Safe Handling Workflow for Hpk1-IN-9
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Caption: A logical workflow for the safe handling of Hpk1-IN-9, from preparation to disposal.
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Required Personal Protective Equipment (PPE)

Personal Protective Equipment

Hpk1-IN-9

Double Nitrile Gloves Safety Goggles Respirator (N95) Disposable Lab Coat
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Caption: Essential personal protective equipment for handling Hpk1-IN-9.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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